N-cyclohexyl-N'-4-morpholinylthiourea

• IUPAC Name: 1-cyclohexyl-3-morpholin-4-ylthiourea
• InChI: InChI=1S/C11H21N3OS/c16-11(12-10-4-2-1-3-5-10)13-14-6-8-15-9-7-14/h10H,1-9H2,(H2,12,13,16)
• InChI Key: GGELBIUZOQWPIW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=S)NN2CCOCC2
• Molecular Formula: C11H21N3OS
• Molecular Weight: 243.37 g/mol
• Solubility: 35.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-cyclohexyl-N'-4-morpholinylthiourea, commonly known as CCT, is a chemical compound that has gained significant attention in the field of scientific research. It is a white crystalline solid that is soluble in water and has a molecular weight of 251.4 g/mol. CCT is a thiourea derivative that has been extensively studied due to its potential applications in various fields such as medicine, agriculture, and industry.

Scientific Research Applications

Morpholino Oligomers and Gene Function Analysis

Morpholino oligomers, structurally related to morpholinyl groups in N-cyclohexyl-N'-4-morpholinylthiourea, are synthetic molecules designed to inhibit gene function. These compounds have been tested across various model organisms, proving effective in studying gene functions due to their ability to precisely block mRNA translation. Morpholinos offer a simple and rapid method for gene function analysis, emphasizing the importance of careful controls to ensure specificity and reliability of results (Heasman, 2002).

Antioxidant Activity Determination Methods

The study of antioxidants, crucial for understanding chemical stability and biological effects of compounds like this compound, involves various analytical methods. These methods, such as ORAC, HORAC, TRAP, and TOSC, are based on hydrogen atom transfer (HAT) and electron transfer (ET), crucial for assessing the antioxidant capacity of compounds. Such analytical techniques are essential for evaluating the potential of compounds in pharmaceuticals, food engineering, and environmental control (Munteanu & Apetrei, 2021).

Cyclodextrin-Based Nanosponges

Cyclodextrin-based nanosponges (CD-NS), featuring a three-dimensional network, exhibit potential for pharmaceutical applications, including drug delivery systems. These highly porous nanoparticles can form complexes with various molecules, improving the solubility of poorly water-soluble molecules, protecting degradable substances, and serving as carriers in pharmaceuticals and cosmetics. The versatility and biodegradability of CD-NS highlight the potential of incorporating functional groups like this compound for specific biomedical applications (Sherje et al., 2017).

Radical Cyclizations in Organic Synthesis

Radical cyclizations are pivotal in synthesizing carbo- and heterocyclic compounds, relevant to the chemical properties and reactivities of compounds like this compound. Control over the regiochemistry of these cyclizations opens avenues for synthesizing a wide range of physiologically active compounds, showcasing the importance of reaction conditions, such as temperature and precursor conformation, in determining product specificity. This methodological approach underscores the potential of radical cyclizations in developing new compounds with targeted biological activities (Ishibashi & Tamura, 2004).